2-deoxy-2-(3-hydroxytetradecanamido)-3-O-(3-hydroxytetradecanyl)glucopyranosyl dihydrogen phosphate
2-deoxy-2-(3-hydroxytetradecanamido)-3-O-(3-hydroxytetradecanyl)glucopyranosyl dihydrogen phosphate
Brand Name:
Vulcanchem
CAS No.:
132760-25-9
VCID:
VC0236864
InChI:
InChI=1S/C34H68NO11P/c1-3-5-7-9-11-13-15-17-19-21-27(37)23-24-44-33-31(34(46-47(41,42)43)45-29(26-36)32(33)40)35-30(39)25-28(38)22-20-18-16-14-12-10-8-6-4-2/h27-29,31-34,36-38,40H,3-26H2,1-2H3,(H,35,39)(H2,41,42,43)/t27-,28-,29-,31-,32-,33-,34-/m1/s1
SMILES:
CCCCCCCCCCCC(CCOC1C(C(OC(C1O)CO)OP(=O)(O)O)NC(=O)CC(CCCCCCCCCCC)O)O
Molecular Formula:
C34H68NO11P
Molecular Weight:
697.9 g/mol
2-deoxy-2-(3-hydroxytetradecanamido)-3-O-(3-hydroxytetradecanyl)glucopyranosyl dihydrogen phosphate
CAS No.: 132760-25-9
Main Products
VCID: VC0236864
Molecular Formula: C34H68NO11P
Molecular Weight: 697.9 g/mol
CAS No. | 132760-25-9 |
---|---|
Product Name | 2-deoxy-2-(3-hydroxytetradecanamido)-3-O-(3-hydroxytetradecanyl)glucopyranosyl dihydrogen phosphate |
Molecular Formula | C34H68NO11P |
Molecular Weight | 697.9 g/mol |
IUPAC Name | [(2R,3R,4R,5S,6R)-5-hydroxy-6-(hydroxymethyl)-3-[[(3R)-3-hydroxytetradecanoyl]amino]-4-[(3R)-3-hydroxytetradecoxy]oxan-2-yl] dihydrogen phosphate |
Standard InChI | InChI=1S/C34H68NO11P/c1-3-5-7-9-11-13-15-17-19-21-27(37)23-24-44-33-31(34(46-47(41,42)43)45-29(26-36)32(33)40)35-30(39)25-28(38)22-20-18-16-14-12-10-8-6-4-2/h27-29,31-34,36-38,40H,3-26H2,1-2H3,(H,35,39)(H2,41,42,43)/t27-,28-,29-,31-,32-,33-,34-/m1/s1 |
Standard InChIKey | NOENDKGYYASFRD-BJZQHSSQSA-N |
Isomeric SMILES | CCCCCCCCCCC[C@H](CCO[C@@H]1[C@H]([C@H](O[C@@H]([C@H]1O)CO)OP(=O)(O)O)NC(=O)C[C@@H](CCCCCCCCCCC)O)O |
SMILES | CCCCCCCCCCCC(CCOC1C(C(OC(C1O)CO)OP(=O)(O)O)NC(=O)CC(CCCCCCCCCCC)O)O |
Canonical SMILES | CCCCCCCCCCCC(CCOC1C(C(OC(C1O)CO)OP(=O)(O)O)NC(=O)CC(CCCCCCCCCCC)O)O |
Synonyms | 2-deoxy-2-(3-hydroxytetradecanamido)-3-O-(3-hydroxytetradecanyl)glucopyranosyl dihydrogen phosphate 3-HTD-gluphos |
PubChem Compound | 195726 |
Last Modified | Nov 11 2021 |
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